Cas no 1207006-19-6 (N-(4-methylphenyl)-2-{[5-(4-methylphenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(4-methylphenyl)-2-{[5-(4-methylphenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1207006-19-6
• MF: C₂₅H₂₃N₃OS
• MW: 413.53462433815
• CID: 5450936
• PubChem ID: 49671791
• Update Time: 2025-05-19

N-(4-methylphenyl)-2-{[5-(4-methylphenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Methylphenyl)-2-[[5-(4-methylphenyl)-1-phenyl-1H-imidazol-2-yl]thio]acetamide
• AKOS024477330
• 2-((1-phenyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide
• F2964-2167
• N-(4-methylphenyl)-2-[5-(4-methylphenyl)-1-phenylimidazol-2-yl]sulfanylacetamide
• 1207006-19-6
• N-(4-methylphenyl)-2-{[5-(4-methylphenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C25H23N3OS/c1-18-8-12-20(13-9-18)23-16-26-25(28(23)22-6-4-3-5-7-22)30-17-24(29)27-21-14-10-19(2)11-15-21/h3-16H,17H2,1-2H3,(H,27,29)
• InChI Key： MYCYAGQJOQWGHU-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1)=O)C1=NC=C(C2C=CC(C)=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 413.15618354g/mol
• Monoisotopic Mass: 413.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.27±0.70(Predicted)

Additional information on N-(4-methylphenyl)-2-{[5-(4-methylphenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide

Comprehensive Overview of N-(4-methylphenyl)-2-{[5-(4-methylphenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1207006-19-6)

N-(4-methylphenyl)-2-{[5-(4-methylphenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide, with the CAS number 1207006-19-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and applications in drug development. The unique structural features of this molecule, including the imidazole ring and sulfanyl acetamide moiety, make it a promising candidate for various therapeutic applications.

In recent years, the demand for imidazole-based compounds has surged due to their potential in targeting enzyme inhibition and receptor modulation. Researchers have particularly focused on N-(4-methylphenyl)-2-{[5-(4-methylphenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide for its potential role in anti-inflammatory and anticancer studies. The compound's ability to interact with specific biological pathways has made it a subject of interest in precision medicine and personalized therapy.

The synthesis of CAS 1207006-19-6 involves multi-step organic reactions, including condensation and sulfanylation processes. Its molecular structure is characterized by a phenyl-imidazole core linked to a methylphenyl acetamide group, which enhances its stability and bioavailability. These properties are critical for its potential use in drug formulation and delivery systems.

One of the most searched topics related to this compound is its mechanism of action. Studies suggest that N-(4-methylphenyl)-2-{[5-(4-methylphenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide may inhibit key enzymes involved in cell proliferation and inflammatory responses. This aligns with current trends in targeted therapy, where researchers aim to develop compounds with minimal side effects and high efficacy.

Another area of interest is the compound's potential in neuroprotective applications. With the rising prevalence of neurodegenerative diseases, such as Alzheimer's and Parkinson's, scientists are exploring the role of imidazole derivatives in protecting neuronal cells. The sulfanyl acetamide group in CAS 1207006-19-6 may contribute to its ability to cross the blood-brain barrier, making it a viable candidate for central nervous system (CNS) drug development.

From an industrial perspective, the scalability of N-(4-methylphenyl)-2-{[5-(4-methylphenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide synthesis is a key consideration. Advances in green chemistry and sustainable synthesis have prompted researchers to optimize the production process, reducing waste and improving yield. This aligns with the growing emphasis on environmentally friendly practices in the pharmaceutical industry.

In summary, N-(4-methylphenyl)-2-{[5-(4-methylphenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1207006-19-6) represents a versatile compound with significant potential in drug discovery and therapeutic applications. Its unique structural attributes and biological activities make it a valuable subject for ongoing research, particularly in the fields of oncology, neurology, and inflammatory diseases. As scientific understanding of this compound deepens, its applications are likely to expand, offering new opportunities for innovative treatments.